Cas no 1207018-36-7 (N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide)

N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide structure
1207018-36-7 structure
Product Name:N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide
CAS No:1207018-36-7
MF:C15H23NO3S
MW:297.413023233414
CID:6084521
PubChem ID:45561173
Update Time:2024-01-16

N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide
    • AKOS024520776
    • 1207018-36-7
    • VU0522426-1
    • F5831-9347
    • N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)propane-1-sulfonamide
    • N-[(4-phenyloxan-4-yl)methyl]propane-1-sulfonamide
    • Inchi: 1S/C15H23NO3S/c1-2-12-20(17,18)16-13-15(8-10-19-11-9-15)14-6-4-3-5-7-14/h3-7,16H,2,8-13H2,1H3
    • InChI Key: ZZLDFKKKKJPLAC-UHFFFAOYSA-N
    • SMILES: S(CCC)(NCC1(C2C=CC=CC=2)CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 297.13986477g/mol
  • Monoisotopic Mass: 297.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.8Ų

N-(4-phenyloxan-4-yl)methylpropane-1-sulfonamide Pricemore >>

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